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Compound of Interest

Compound Name: 4-Fluorophenyl isocyanate

Cat. No.: B073906 Get Quote

For professionals in research, chemical synthesis, and drug development, 4-Fluorophenyl
isocyanate (4-FPI) is a crucial chemical intermediate. Its distinctive reactivity, which is mostly

attributable to the isocyanate functional group, makes it useful in a variety of chemical

syntheses, most notably in the creation of agrochemicals and medicines. This guide provides a

thorough technical overview of 4-FPI, including information on its chemical and physical

characteristics, detailed experimental procedures for its synthesis and use, and illustrations of

its main reaction pathways.

Core Properties and Structure
4-Fluorophenyl isocyanate is a colorless to light yellow liquid with the chemical formula

C₇H₄FNO.[1] Its molecular structure consists of a phenyl ring substituted with a fluorine atom at

the para position and an isocyanate functional group.

The molecular weight and other key identifiers of 4-FPI are summarized in the table below.
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Property Value Reference

Molecular Formula C₇H₄FNO [2]

Molecular Weight 137.11 g/mol [2]

CAS Number 1195-45-5 [2]

IUPAC Name 1-fluoro-4-isocyanatobenzene [2]

SMILES String Fc1ccc(cc1)N=C=O

InChI Key
DSVGFKBFFICWLZ-

UHFFFAOYSA-N

A summary of the physical and chemical properties of 4-Fluorophenyl isocyanate is provided

in the table below.

Property Value Reference

Appearance
Clear colorless to light yellow

liquid
[1]

Boiling Point 55 °C at 8 mmHg

Density 1.206 g/mL at 25 °C

Refractive Index n20/D 1.5141

Flash Point 127 °F [1]

Water Solubility Decomposes [1]

Storage Temperature 2-8°C

Experimental Protocols
Synthesis of 4-Fluorophenyl Isocyanate from 4-
Fluoroaniline
A common laboratory-scale synthesis of 4-Fluorophenyl isocyanate involves the reaction of

4-fluoroaniline with triphosgene in an inert solvent. Triphosgene serves as a safer alternative to
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phosgene gas.

Materials:

4-Fluoroaniline

Triphosgene

Dichloromethane (DCM), anhydrous

Triethylamine (Et₃N), anhydrous

Nitrogen or Argon gas for inert atmosphere

Standard laboratory glassware (round-bottom flask, dropping funnel, condenser)

Magnetic stirrer and heating mantle

Ice bath

Procedure:

In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a condenser under an inert atmosphere (N₂ or Ar), dissolve triphosgene

(1.1 equivalents) in anhydrous dichloromethane.

From the dropping funnel, add a solution of 4-fluoroaniline (1.0 equivalent) in anhydrous

dichloromethane dropwise to the stirred triphosgene solution at room temperature.

After the addition is complete, cool the reaction mixture to -35°C using an appropriate

cooling bath.

Slowly add anhydrous triethylamine (3.0 equivalents) to the reaction mixture via the dropping

funnel, ensuring the temperature remains below -30°C.

After the addition of triethylamine, allow the reaction mixture to warm to room temperature

and stir for an additional 2 hours.
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The solvent is removed under reduced pressure. The resulting crude product can be purified

by fractional distillation under vacuum to yield pure 4-Fluorophenyl isocyanate.[3]

Synthesis of a Urea Derivative: 1-(4-chloro-3-
(trifluoromethyl)phenyl)-3-(4-fluorophenyl)urea
This protocol details the reaction of 4-Fluorophenyl isocyanate with an aniline derivative to

form an unsymmetrical urea, a common structural motif in pharmaceuticals. A prominent

example is its use in synthesizing analogs of the anticancer drug Sorafenib.[4][5]

Materials:

4-Fluorophenyl isocyanate

4-Amino-2-(trifluoromethyl)benzonitrile (or a similar substituted aniline)

Anhydrous Toluene or Dichloromethane (DCM)

Nitrogen or Argon gas for inert atmosphere

Standard laboratory glassware

Magnetic stirrer

Procedure:

In a dry flask under an inert atmosphere, dissolve the substituted aniline (e.g., 4-amino-2-

(trifluoromethyl)benzonitrile) (1.0 equivalent) in anhydrous toluene or DCM.

To this solution, add a solution of 4-Fluorophenyl isocyanate (1.05 equivalents) in the

same anhydrous solvent dropwise at room temperature with stirring.

Stir the reaction mixture at room temperature for 16 hours.[6]

If a precipitate forms, the product can be isolated by filtration, washed with the solvent, and

dried. If no precipitate forms, the solvent can be removed under reduced pressure, and the

crude product purified by recrystallization or column chromatography.
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Reaction Pathways
4-Fluorophenyl isocyanate is a highly reactive electrophile, with the carbon atom of the

isocyanate group being susceptible to nucleophilic attack. This reactivity is the basis for its

utility in organic synthesis.

Reaction with Amines to Form Ureas
The reaction of 4-Fluorophenyl isocyanate with primary or secondary amines is a facile and

widely used method for the synthesis of unsymmetrical ureas. The lone pair of electrons on the

amine nitrogen attacks the electrophilic carbon of the isocyanate, followed by proton transfer to

form a stable urea linkage.[7][8]

4-Fluorophenyl Isocyanate IntermediateNucleophilic Attack

+   R-NH₂ (Amine)

1-(4-Fluorophenyl)-3-alkyl/aryl-ureaProton Transfer

Click to download full resolution via product page

Caption: Reaction of 4-Fluorophenyl isocyanate with an amine to form a urea derivative.

Reaction with Alcohols to Form Carbamates (Urethanes)
In the presence of a suitable catalyst, 4-Fluorophenyl isocyanate reacts with alcohols to form

carbamates, also known as urethanes. The oxygen atom of the alcohol acts as the nucleophile,

attacking the isocyanate carbon. This reaction is fundamental in the production of

polyurethanes when diisocyanates and polyols are used.[9][10]
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4-Fluorophenyl Isocyanate

Alkyl/Aryl (4-fluorophenyl)carbamate+   R-OH (Alcohol)

Catalyst

Click to download full resolution via product page

Caption: Catalyzed reaction of 4-Fluorophenyl isocyanate with an alcohol to form a

carbamate.

Applications in Drug Development and
Agrochemicals
The ability of 4-Fluorophenyl isocyanate to readily form urea and carbamate linkages makes

it a valuable building block in the synthesis of biologically active molecules.

Pharmaceuticals: It is a key reagent in the synthesis of various therapeutic agents. A notable

example is its use in the preparation of Sorafenib, a multi-kinase inhibitor used in the

treatment of certain types of cancer. The diaryl urea moiety formed from the reaction of an

isocyanate is crucial for the drug's activity.[11][12]

Agrochemicals: 4-Fluorophenyl isocyanate is employed in the synthesis of a range of

agrochemicals, including herbicides and insecticides.[13][14] The incorporation of the

fluorophenyl group can enhance the efficacy and modify the physicochemical properties of

the active ingredients.[15]

Safety and Handling
4-Fluorophenyl isocyanate is a hazardous chemical and must be handled with appropriate

safety precautions.
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Toxicity: It is toxic if inhaled or absorbed through the skin. It is a lachrymator and can cause

severe irritation to the eyes, skin, and respiratory tract.[6]

Flammability: It is a flammable liquid.[1]

Reactivity: It is sensitive to moisture and reacts with water to release carbon dioxide, which

can cause pressure buildup in sealed containers.[1] It is incompatible with strong acids,

strong bases, alcohols, and amines.

Personal Protective Equipment (PPE): When handling this compound, appropriate PPE,

including safety goggles, chemical-resistant gloves, and a lab coat, should be worn. All work

should be conducted in a well-ventilated fume hood.[6]

This technical guide provides a comprehensive overview of 4-Fluorophenyl isocyanate for

researchers and professionals. By understanding its properties, synthesis, and reactivity, its

potential can be effectively harnessed in various applications, particularly in the development of

new pharmaceuticals and agrochemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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